Cas no 1781028-66-7 (4-(Tetrahydropyran-4-ylmethyl)-benzoic acid)

• Product Name: 4-(Tetrahydropyran-4-ylmethyl)-benzoic acid
• CAS No: 1781028-66-7
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD31614028
• CID: 4786040
• Update Time: 2025-11-01

4-(Tetrahydropyran-4-ylmethyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Tetrahydropyran-4-ylmethyl)-benzoic acid
• 4-(oxan-4-ylmethyl)benzoic acid
• 4-(Tetrahydro-pyran-4-ylmethyl)-benzoic acid

• MDL： MFCD31614028
• Inchi： 1S/C13H16O3/c14-13(15)12-3-1-10(2-4-12)9-11-5-7-16-8-6-11/h1-4,11H,5-9H2,(H,14,15)
• InChI Key： KBSUUEUFFFRJBQ-UHFFFAOYSA-N
• SMILES： O1CCC(CC2C=CC(C(=O)O)=CC=2)CC1

Computed Properties

• Exact Mass: 220.109944368 g/mol
• Monoisotopic Mass: 220.109944368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5
• Molecular Weight: 220.26

Additional information on 4-(Tetrahydropyran-4-ylmethyl)-benzoic acid

4-(Tetrahydropyran-4-ylmethyl)-benzoic acid (CAS No. 1781028-66-7): An Overview of Its Structure, Properties, and Applications

4-(Tetrahydropyran-4-ylmethyl)-benzoic acid (CAS No. 1781028-66-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development and synthetic chemistry. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent research advancements of 4-(Tetrahydropyran-4-ylmethyl)-benzoic acid.

Chemical Structure and Properties

The molecular formula of 4-(Tetrahydropyran-4-ylmethyl)-benzoic acid is C₁₃H₁₈O₃, with a molecular weight of approximately 222.28 g/mol. The compound features a benzoic acid moiety attached to a tetrahydropyran ring via a methyl group. This structure confers several unique properties to the molecule:

• Solubility: 4-(Tetrahydropyran-4-ylmethyl)-benzoic acid exhibits moderate solubility in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it is relatively insoluble in water.
• Melting Point: The compound has a melting point in the range of 105-107°C, which is an important parameter for its handling and storage.
• Stability: It is stable under normal laboratory conditions but should be stored away from strong acids and bases to prevent degradation.

Synthesis Methods

The synthesis of 4-(Tetrahydropyran-4-ylmethyl)-benzoic acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromobenzaldehyde with tetrahydropyran-4-methanol followed by a subsequent reduction and oxidation step:

1. Knoevenagel Condensation: 4-Bromobenzaldehyde reacts with tetrahydropyran-4-methanol in the presence of a base to form an α,β-unsaturated aldehyde.
2. Catalytic Hydrogenation: The α,β-unsaturated aldehyde is then subjected to catalytic hydrogenation to yield the corresponding alcohol.
3. Oxidation: The alcohol is oxidized using an oxidizing agent such as potassium permanganate or Jones reagent to produce the final product, 4-(Tetrahydropyran-4-ylmethyl)-benzoic acid.

This synthetic route is widely used due to its high yield and mild reaction conditions. However, alternative methods such as palladium-catalyzed cross-coupling reactions have also been explored to improve efficiency and reduce by-products.

Applications in Medicinal Chemistry

4-(Tetrahydropyran-4-ylmethyl)-benzoic acid has found applications in various areas of medicinal chemistry due to its unique structural features. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), which are implicated in several cancers and neurodegenerative diseases.

In a study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of 4-(Tetrahydropyran-4-ylmethyl)-benzoic acid and evaluated their HDAC inhibitory activity. The results demonstrated that certain derivatives exhibited selective inhibition against HDAC6 with IC₅₀ values in the low micromolar range. This selective inhibition is crucial for minimizing off-target effects and improving therapeutic efficacy.

Beyond HDAC inhibition, other derivatives of this compound have shown promise as modulators of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. For example, a derivative of 4-(Tetrahydropyran-4-ylmethyl)-benzoic acid was found to act as an agonist for the cannabinoid receptor CB2, which has potential applications in pain management and inflammation reduction.

Clinical Trials and Future Prospects

The promising preclinical results for derivatives of 4-(Tetrahydropyran-4-ylmethyl)-benzoic acid-benzoic acid have led to increased interest in their clinical evaluation. Several compounds derived from this scaffold are currently undergoing Phase I clinical trials for various indications, including cancer and neurodegenerative disorders.

In one ongoing Phase I trial, a derivative of this compound is being evaluated for its safety and efficacy in treating advanced solid tumors. Preliminary results have shown promising antitumor activity with manageable side effects. These findings underscore the potential of this class of compounds as novel therapeutic agents.

The future prospects for 4-(Tetrahydropyran-4-ylmethyl)-benzoic acid-based therapeutics are bright. Ongoing research aims to optimize the structure further to enhance potency, selectivity, and pharmacokinetic properties. Additionally, efforts are being made to explore new biological targets and disease indications where these compounds may offer therapeutic benefits.